Cas no 1235037-87-2 (N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide)

• Product Name: N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide
• CAS No: 1235037-87-2
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5805450
• PubChem ID: 49688261
• Update Time: 2025-05-20

N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]naphthalene-1-carboxamide
• 1235037-87-2
• AKOS024492032
• N-[(1-methylsulfonylpiperidin-4-yl)methyl]naphthalene-1-carboxamide
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide
• F5033-2875

• Inchi： 1S/C18H22N2O3S/c1-24(22,23)20-11-9-14(10-12-20)13-19-18(21)17-8-4-6-15-5-2-3-7-16(15)17/h2-8,14H,9-13H2,1H3,(H,19,21)
• InChI Key： ZKAWHFGGBNLBKP-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(C2=CC=CC3C=CC=CC2=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide

Professional Introduction to N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide (CAS No: 1235037-87-2)

N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1235037-87-2, represents a unique molecular structure that combines a naphthalene core with a piperidine moiety, both of which are well-documented for their diverse biological activities. The presence of a methanesulfonyl group further enhances its potential pharmacological properties, making it a subject of extensive research and development.

The chemical structure of N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide can be described as a conjugated system featuring a naphthalene ring linked to a piperidine ring through an amide bond. This configuration not only contributes to the compound's stability but also opens up numerous possibilities for interactions with biological targets. The naphthalene moiety is known for its aromaticity and ability to engage in π-stacking interactions, which are crucial for binding to proteins and nucleic acids. On the other hand, the piperidine ring introduces a secondary amine functionality, which can participate in hydrogen bonding and ionic interactions, further enhancing the compound's binding affinity.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide stands out as a promising candidate due to its structural complexity and potential biological activity. The methanesulfonyl group, in particular, is known to enhance the lipophilicity and metabolic stability of drug candidates, making it an attractive feature for pharmaceutical applications.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The piperidine ring is frequently found in drugs that target central nervous system (CNS) receptors, such as serotonin and dopamine receptors. By incorporating this moiety into the molecular framework, N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide may exhibit properties that make it effective in modulating these pathways. Furthermore, the naphthalene core can serve as a scaffold for further derivatization, allowing researchers to fine-tune the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have begun to explore the synthetic pathways for constructing N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide and its derivatives. The synthesis typically involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. One common approach involves the condensation of a naphthalene derivative with a piperidine-containing intermediate, followed by sulfonylation and amide formation. These synthetic strategies highlight the compound's complexity but also underscore its synthetic feasibility for further exploration.

The pharmacological evaluation of N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide has revealed several intriguing properties. In vitro studies have shown that this compound exhibits moderate affinity for certain CNS receptors, suggesting its potential as an antidepressant or anxiolytic agent. Additionally, preliminary in vivo studies indicate that it may have neuroprotective effects, which could be beneficial in conditions such as Alzheimer's disease or Parkinson's disease. These findings are particularly exciting given the unmet medical needs in these areas.

Another area of interest is the compound's potential role in oncology research. The unique structural features of N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide make it a candidate for inhibiting key enzymes involved in cancer cell proliferation and survival. For instance, it may interact with tyrosine kinases or other signaling molecules that are aberrantly activated in tumor cells. By targeting these pathways, the compound could disrupt cancer growth and provide a new therapeutic option for patients.

The development of novel drug candidates often involves optimizing their pharmacokinetic properties to ensure efficacy and safety. N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide has been subjected to various biopharmaceutical studies to evaluate its absorption, distribution, metabolism, excretion (ADME) profile. These studies have provided valuable insights into how the compound behaves within the body and have guided efforts to improve its bioavailability and reduce potential side effects. For example, modifications to the molecular structure may enhance its solubility or stability, thereby improving its overall therapeutic potential.

As research continues to advance, N-(1-methanesulfonylpiperidin-4-yl)methylnaphthalene-1-carboxamide is expected to play an increasingly important role in drug discovery and development. Its unique combination of structural features and biological activities makes it a versatile tool for exploring new therapeutic strategies across multiple disease areas. By leveraging cutting-edge synthetic methodologies and pharmacological evaluations, scientists are poised to unlock the full potential of this promising compound.